3-{4-[(5-Methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-6-(pyridin-2-yl)pyridazine

• IUPAC Name: 2-methyl-5-[[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H19N7O/c1-13-19-22-17(25-13)12-23-8-10-24(11-9-23)16-6-5-15(20-21-16)14-4-2-3-7-18-14/h2-7H,8-12H2,1H3
• InChI Key: FKYAYGKMXBJTPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN2CCN(CC2)C3=NN=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C17H19N7O
• Molecular Weight: 337.4 g/mol

Description

The compound contains several functional groups including a 1,3,4-oxadiazole ring, a piperazine ring, and a pyridazine ring. The 1,3,4-oxadiazole ring is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The piperazine ring is a six-membered ring with two nitrogen atoms. The pyridazine ring is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

While the specific synthesis of this compound is not available, the synthesis of similar compounds often involves the reaction of carboxylic acids with N-isocyaniminotriphenylphosphorane. The 1,3,4-oxadiazole ring can also be formed from the oxidation of tetrazoles in the presence of aldehydes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the substituents on them. The exact structure would need to be determined by techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. For example, the oxadiazole ring can undergo reactions with nucleophiles at the carbon between the two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the oxadiazole ring is thermostable due to its resonance energy.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some oxadiazole derivatives have been found to have anticancer activity by targeting NF-κB in hepatocellular carcinoma cells.

Future Directions

The future directions for this compound could involve further exploration of its potential uses. For example, given the anticancer activity of some oxadiazole derivatives, this compound could be investigated for similar properties.